Cas no 1807111-47-2 (3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine
• CAS No: 1807111-47-2
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4807271
• Update Time: 2025-10-29

3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine

• Inchi： 1S/C9H8F2N2O/c1-5-6(4-12)8(14-2)3-7(13-5)9(10)11/h3,9H,1-2H3
• InChI Key： UUZMBLWQXDLTNM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(C)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine

Introduction to 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine (CAS No. 1807111-47-2)

3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1807111-47-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, a methoxy group, and a methyl group, makes this molecule a versatile scaffold for further chemical modifications and derivatization.

The structural features of 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine contribute to its unique chemical properties and reactivity. The cyano group (-CN) introduces a polar electron-withdrawing nature, enhancing the compound's ability to participate in hydrogen bonding and metal coordination interactions. On the other hand, the difluoromethyl group (-CF₂) introduces electron-withdrawing inductive effects, which can influence the electronic distribution across the molecule and affect its metabolic stability. The methoxy group (-OCH₃) provides additional polarity and potential sites for further functionalization, while the methyl group (-CH₃) contributes to steric hindrance and influences the overall shape of the molecule.

In recent years, there has been a growing interest in exploring novel pyridine derivatives for their potential applications in drug discovery and development. The combination of these functional groups in 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine makes it an attractive candidate for designing molecules with enhanced pharmacological properties. For instance, studies have shown that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The specific arrangement of substituents in this compound may contribute to its interaction with biological targets, thereby modulating cellular processes.

One of the most compelling aspects of 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine is its potential as a building block for more complex pharmacophores. Researchers have utilized similar pyridine scaffolds to develop drugs that target specific disease pathways. The electron-deficient nature of the molecule, influenced by the cyano and difluoromethyl groups, can enhance binding affinity to biological receptors. Additionally, the methoxy group can serve as a point of attachment for other pharmacophoric elements, allowing for the creation of hybrid molecules with tailored properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel compounds like 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine. Molecular docking studies have been employed to predict how this compound might interact with various biological targets. For example, simulations have suggested that it could bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. These predictions provide valuable insights into the potential therapeutic applications of this compound and guide experimental investigations.

The agrochemical industry has also shown interest in pyridine derivatives due to their potential as intermediates in pesticide and herbicide formulations. The structural complexity of 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine allows for modifications that could enhance its efficacy against pests while minimizing environmental impact. Researchers are exploring ways to optimize its bioactivity through structural analogs or by combining it with other bioactive compounds.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-methoxy-2-methylpyridine (CAS No. 1807111-47-2) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and agricultural innovation.